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In the realm of superacids, compounds far exceeding the acidity of 100% sulfuric acid,

fluorosulfonic acid (HSO₃F) stands out as a prominent and powerful Brønsted acid. This

guide provides a detailed comparison of the Brønsted acidity of fluorosulfonic acid and

sulfuric acid (H₂SO₄), offering researchers, scientists, and drug development professionals a

comprehensive overview supported by quantitative data and experimental methodologies.

Quantitative Comparison of Brønsted Acidity
The Brønsted-Lowry theory defines an acid as a proton (H⁺) donor. The strength of a Brønsted

acid is its ability to donate a proton. For highly concentrated acids and superacids, the pH scale

is inadequate. Instead, the Hammett acidity function (H₀) is employed to measure and compare

their acid strengths. A more negative H₀ value indicates a stronger acid. Another important,

though less commonly used for superacids, is the acid dissociation constant (pKa). A lower pKa

value signifies a stronger acid.

Fluorosulfonic acid is recognized as one of the strongest commercially available simple

Brønsted acids.[1][2] Its acidity is approximately a thousand times greater than that of pure

sulfuric acid.[3] An acid with an acidity greater than that of 100% pure sulfuric acid is termed a

superacid.[4][5]

The quantitative measures of acidity for fluorosulfonic acid and sulfuric acid are summarized

in the table below:
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Property
Fluorosulfonic Acid
(HSO₃F)

Sulfuric Acid
(H₂SO₄)

Reference(s)

Hammett Acidity (H₀) -15.1 -12.0 [1][6][7]

pKa ~ -10 ~ -3 [7]

The significantly more negative H₀ value of fluorosulfonic acid (-15.1) compared to sulfuric

acid (-12.0) provides clear experimental evidence of its superior Brønsted acidity.[1][6][7]

The Origin of Enhanced Acidity in Fluorosulfonic
Acid
The remarkable acidity of fluorosulfonic acid can be attributed to the high electronegativity of

the fluorine atom bonded to the sulfur. This fluorine atom exerts a powerful electron-

withdrawing inductive effect, which delocalizes the negative charge on the resulting

fluorosulfate anion ([SO₃F]⁻) after proton donation. This charge delocalization stabilizes the

conjugate base, making the parent acid a more willing proton donor.

Experimental Determination of Brønsted Acidity
The Hammett acidity function (H₀) is experimentally determined using a spectrophotometric

method that relies on a series of weakly basic indicators, often aromatic amines such as

nitroanilines.[4] The extent to which these indicators are protonated in the strong acid solution

is measured, and from this, the H₀ value is calculated.

Detailed Experimental Protocol: Spectrophotometric
Determination of Hammett Acidity Function (H₀)
This protocol outlines the steps to determine the H₀ of a strong acid like fluorosulfonic acid or

sulfuric acid using a UV-Vis spectrophotometer and a suitable Hammett indicator.

1. Materials and Reagents:

The strong acid to be tested (e.g., fluorosulfonic acid or sulfuric acid) of high purity.
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A suitable Hammett indicator (e.g., 2,4,6-trinitroaniline, p-nitroaniline). The choice of indicator

depends on the expected acidity range.

A solvent inert to the strong acid (e.g., for dilution if necessary, though often used neat).

UV-Vis spectrophotometer.

Quartz cuvettes.

Volumetric flasks and pipettes for accurate dilutions.

Appropriate personal protective equipment (PPE): acid-resistant gloves, lab coat, and face

shield. All manipulations should be performed in a fume hood.

2. Preparation of Solutions:

Indicator Stock Solution: Prepare a stock solution of the chosen Hammett indicator in a

suitable inert solvent. The concentration should be such that after dilution in the acid, the

absorbance falls within the linear range of the spectrophotometer (typically 0.1 - 1 AU).

Acid Solutions: A series of solutions of the strong acid at different concentrations may be

prepared if the goal is to establish an H₀ scale over a concentration range. For determining

the H₀ of the pure acid, it is used directly.

3. Spectrophotometric Measurement:

Determine λ_max: Separately record the UV-Vis spectra of the unprotonated (in a neutral or

weakly acidic solvent) and fully protonated (in a sufficiently strong acid) forms of the indicator

to determine their respective wavelengths of maximum absorbance (λ_max).

Sample Preparation: In a quartz cuvette, add a precise volume of the strong acid. To this,

add a small, precise volume of the indicator stock solution. The final concentration of the

indicator should be low to avoid altering the acidity of the medium.

Absorbance Measurement: Measure the absorbance of the indicator in the acid solution at

the λ_max corresponding to both the protonated (BH⁺) and unprotonated (B) forms of the

indicator.
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4. Data Analysis and Calculation of H₀:

The Hammett acidity function is calculated using the following equation:

H₀ = pKₐ(BH⁺) + log([B]/[BH⁺])

Where:

pKₐ(BH⁺) is the acid dissociation constant of the protonated indicator. This is a known value

for the specific indicator used.

[B] and [BH⁺] are the molar concentrations of the unprotonated and protonated forms of the

indicator, respectively.

The ratio of the concentrations of the unprotonated to the protonated indicator ([B]/[BH⁺]) can

be determined from the absorbance measurements using the Beer-Lambert law:

A = εbc

Where A is the absorbance, ε is the molar absorptivity, b is the path length of the cuvette, and c

is the concentration.

The ratio can be calculated as:

[B]/[BH⁺] = (A - A(BH⁺)) / (A(B) - A)

Where:

A is the measured absorbance of the indicator in the acid sample at the chosen λ_max.

A(B) is the absorbance of the indicator in its fully unprotonated form at the same

concentration and λ_max.

A(BH⁺) is the absorbance of the indicator in its fully protonated form at the same

concentration and λ_max.

By substituting the calculated concentration ratio and the known pKₐ(BH⁺) of the indicator into

the Hammett equation, the H₀ value for the strong acid is determined.
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Visualizing Brønsted Acidity
The following diagrams illustrate the concept of Brønsted acidity and the relative strengths of

fluorosulfonic acid and sulfuric acid.
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Caption: Proton donation from fluorosulfonic acid and sulfuric acid.

Brønsted Acidity Comparison Fluorosulfonic Acid
(H₀ = -15.1)

Sulfuric Acid
(H₀ = -12.0)
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Caption: Relative Brønsted acidity of HSO₃F and H₂SO₄.
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Conclusion
The experimental data, particularly the Hammett acidity function, unequivocally demonstrates

that fluorosulfonic acid is a significantly stronger Brønsted acid than sulfuric acid. This

enhanced acidity is a direct consequence of the inductive effect of the highly electronegative

fluorine atom, which stabilizes the conjugate base. For researchers working with strong acids,

understanding these quantitative differences and the underlying principles of their

measurement is crucial for experimental design and the interpretation of results in various

applications, from catalysis to synthetic chemistry.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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